Cas no 1806940-35-1 (3-(Difluoromethyl)-6-hydroxy-2-nitro-4-(trifluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-6-hydroxy-2-nitro-4-(trifluoromethyl)pyridine
• CAS No: 1806940-35-1
• MF: C₇H₃F₅N₂O₃
• MW: 258.102339029312
• CID: 4889138
• Update Time: 2025-08-01

3-(Difluoromethyl)-6-hydroxy-2-nitro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-hydroxy-2-nitro-4-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3F5N2O3/c8-5(9)4-2(7(10,11)12)1-3(15)13-6(4)14(16)17/h1,5H,(H,13,15)
• InChI Key： RKCGNWQIGSIJMJ-UHFFFAOYSA-N
• SMILES： FC(C1=C([N+](=O)[O-])NC(C=C1C(F)(F)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 432
• XLogP3: 0.9
• Topological Polar Surface Area: 74.9

Additional information on 3-(Difluoromethyl)-6-hydroxy-2-nitro-4-(trifluoromethyl)pyridine

3-(Difluoromethyl)-6-hydroxy-2-nitro-4-(trifluoromethyl)pyridine: A Comprehensive Overview

3-(Difluoromethyl)-6-hydroxy-2-nitro-4-(trifluoromethyl)pyridine, also known by its CAS number 1806940-35-1, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by the presence of a pyridine ring with multiple substituents, including a difluoromethyl group at position 3, a hydroxyl group at position 6, a nitro group at position 2, and a trifluoromethyl group at position 4. These substituents contribute to its distinct chemical reactivity and physical properties.

The synthesis of 3-(Difluoromethyl)-6-hydroxy-2-nitro-4-(trifluoromethyl)pyridine involves a series of carefully designed chemical reactions. Researchers have explored various synthetic pathways, including nucleophilic substitution, electrophilic substitution, and coupling reactions. Recent studies have focused on optimizing these methods to improve yield and purity while minimizing environmental impact. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process and enhance the overall efficiency.

The chemical properties of this compound are heavily influenced by its functional groups. The nitro group at position 2 is highly electron-withdrawing, which increases the electrophilicity of the pyridine ring. This makes the compound susceptible to nucleophilic attack in certain reaction conditions. The hydroxyl group at position 6 introduces hydrogen bonding capabilities, enhancing the compound's solubility in polar solvents. The trifluoromethyl and difluoromethyl groups contribute to the molecule's stability and resistance to chemical degradation due to their strong electron-withdrawing effects.

Recent research has highlighted the potential of 3-(Difluoromethyl)-6-hydroxy-2-nitro-4-(trifluoromethyl)pyridine as an intermediate in the synthesis of bioactive compounds. For example, studies have shown that this compound can be converted into potent inhibitors of certain enzymes involved in metabolic disorders. Additionally, its ability to act as a precursor for fluorescent dyes has been explored, opening new avenues for applications in bioimaging and sensing technologies.

In terms of applications, this compound has shown promise in the field of agrochemistry. Its ability to inhibit specific plant pathogens has been investigated, making it a potential candidate for developing new generations of pesticides. Furthermore, its role as an additive in polymer materials has been studied, where it enhances the thermal stability and mechanical properties of certain polymers.

The environmental impact and safety profile of 3-(Difluoromethyl)-6-hydroxy-2-nitro-4-(trifluoromethyl)pyridine have also been subjects of recent research. Studies have focused on understanding its biodegradation pathways and assessing its potential toxicity to aquatic organisms. These investigations are crucial for ensuring that any industrial applications align with sustainability goals and regulatory requirements.

In conclusion, 3-(Difluoromethyl)-6-hydroxy-2-nitro-4-(trifluoromethyl)pyridine, CAS number 1806940-35-1, represents a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As advancements in synthetic methods and application studies continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.